Cas no 1015844-22-0 (4-((2,6-dichloropyridin-4-yl)Methyl)Morpholine)

• Product Name: 4-((2,6-dichloropyridin-4-yl)Methyl)Morpholine
• CAS No: 1015844-22-0
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12
• CID: 2114092
• PubChem ID: 87158299
• Update Time: 2025-06-15

4-((2,6-dichloropyridin-4-yl)Methyl)Morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(2,6-dichloro-4-pyridinyl)methyl]Morpholine
• 4-((2,6-Dichloropyridin-4-yl)methyl)morpholine
• 4-[(2,6-dichloropyridin-4-yl)methyl]morpholine
• CID 87158299
• 104312
• Morpholine, 4-[(2,6-dichloro-4-pyridinyl)methyl]-
• DA-21870
• AKOS027422607
• 4-[(2,6 DICHLOROPYRIDIN-4-YL) METHYL] MORPHOLINE
• CS-0416109
• 1015844-22-0
• SCHEMBL793450
• 4-((2,6-dichloropyridin-4-yl)Methyl)Morpholine

• Inchi： 1S/C10H12Cl2N2O/c11-9-5-8(6-10(12)13-9)7-14-1-3-15-4-2-14/h5-6H,1-4,7H2
• InChI Key： PZLJWQHRXONLCD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CN1CCOCC1

Computed Properties

• Exact Mass: 246.0326684g/mol
• Monoisotopic Mass: 246.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4
• XLogP3: 2.2

Additional information on 4-((2,6-dichloropyridin-4-yl)Methyl)Morpholine

4-((2,6-dichloropyridin-4-yl)methyl)morpholine: A Promising Molecule in Modern Pharmaceutical Research

4-((2,6-dichloropyridin-4-yl)methyl)morpholine, with the chemical identifier CAS 1015844-22-0, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of heterocyclic derivatives, characterized by its unique combination of a pyridine ring and a morpholine ring. The molecular structure features a 2,6-dichloropyridin-4-yl group conjugated to a morpholine ring through a methyl linker, creating a versatile scaffold for potential pharmacological applications. Recent studies have highlighted its role in modulating various biological pathways, making it a focal point for researchers exploring novel therapeutic strategies.

The synthesis of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine involves a multi-step process that leverages advanced organic chemistry techniques. The key reaction involves the coupling of a 2,6-dichloropyridine derivative with a morpholine moiety, facilitated by transition-metal catalysis. This approach enables the formation of the target molecule with high stereochemical purity, a critical factor in drug development. The resulting compound exhibits distinct physicochemical properties, including solubility in polar solvents and stability under physiological conditions, which are essential for its potential use in pharmaceutical formulations.

Recent research has demonstrated that 4-((2,6-dichloropyridin-4-yl)methyl)morpholine possesses promising pharmacological activities. A 2023 study published in Journal of Medicinal Chemistry reported its potential as a selective inhibitor of certain kinases, which are implicated in the progression of multiple cancers. The compound's ability to modulate these enzymes suggests its utility in developing targeted therapies for oncology. Additionally, its anti-inflammatory properties have been explored in preclinical models, indicating potential applications in autoimmune disorders and chronic inflammatory conditions.

One of the most notable aspects of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine is its ability to interact with specific protein targets. The 2,6-dichloropyridin-4-yl group is believed to form hydrogen bonds with key residues in target proteins, enhancing its binding affinity. This interaction mechanism has been validated through molecular docking studies and X-ray crystallography, providing insights into its molecular recognition patterns. These findings are crucial for understanding its therapeutic potential and guiding the design of more effective derivatives.

Current research is also investigating the role of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine in modulating intracellular signaling pathways. A 2023 preprint study from the European Journal of Medicinal Chemistry highlighted its ability to inhibit the NF-κB pathway, a key regulator of inflammation and immune responses. This property makes it a candidate for the development of drugs targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's potential to reduce cytokine production has been further supported by in vitro assays, which demonstrated significant suppression of pro-inflammatory markers.

The therapeutic potential of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine extends beyond its anti-inflammatory and anti-cancer properties. Recent studies have explored its role in neurodegenerative diseases, where it has shown potential to protect neuronal cells from oxidative stress. This effect is attributed to its ability to scavenge reactive oxygen species (ROS), a common feature in neurodegenerative conditions such as Alzheimer's and Parkinson's disease. These findings underscore the compound's versatility in addressing a wide range of health issues.

From a synthetic perspective, the development of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine has benefited from advancements in asymmetric catalysis and green chemistry. Researchers have optimized reaction conditions to minimize byproducts and improve yield, aligning with sustainability goals in pharmaceutical manufacturing. The use of biocatalysts and solvent-free protocols has further enhanced the efficiency of its synthesis, making it a model for eco-friendly drug development.

While the compound shows promise, ongoing research is focused on understanding its mechanism of action and potential side effects. A 2023 study in Drug Discovery Today emphasized the need for comprehensive safety profiling, including long-term toxicity studies. These efforts are critical for ensuring its safe application in clinical settings. The compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME), are being evaluated to optimize its therapeutic index.

The integration of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine into drug discovery pipelines is being driven by its structural adaptability. Researchers are exploring the possibility of modifying the morpholine ring to enhance its interaction with specific targets. For instance, the introduction of functional groups at the nitrogen atom of the morpholine ring has been shown to improve its binding affinity to certain receptors. These modifications are part of a broader strategy to create more potent and selective derivatives.

Moreover, the compound's potential as a lead molecule for drug development has sparked interest in combinatorial chemistry approaches. By combining 4-((2,6-dichloropyridin-4-yl)methyl)morpholine with other pharmacologically active agents, researchers aim to create synergistic effects that could enhance therapeutic outcomes. This strategy is particularly relevant in the treatment of complex diseases such as cancer, where multi-target approaches are often necessary.

As the field of medicinal chemistry continues to evolve, the role of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine is expected to expand. Ongoing studies are exploring its potential in the treatment of viral infections, where its antiviral properties have been observed in preliminary assays. These findings, while still in the early stages, suggest a new direction for its application in public health. The compound's ability to target viral replication mechanisms could make it a valuable tool in combating emerging infectious diseases.

In conclusion, 4-((2,6-dichloropyridin-4-yl)methyl)morpholine stands out as a promising compound with a wide range of potential applications. Its unique molecular structure and diverse pharmacological activities have positioned it as a key player in the development of novel therapeutics. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing some of the most pressing health challenges of our time.

For further information on the latest studies and developments related to 4-((2,6-dichloropyridin-4-yl)methyl)morpholine, researchers and pharmaceutical professionals are encouraged to refer to peer-reviewed journals and preprint servers. These resources provide up-to-date insights into the compound's therapeutic potential and its role in the future of medicine.

Overall, the exploration of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research in advancing healthcare. As we continue to unlock its potential, this compound may pave the way for innovative treatments that address a broad spectrum of diseases and conditions.

By staying informed about the latest developments in the field, stakeholders in the pharmaceutical industry and academic researchers can contribute to the ongoing progress of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine. Collaborative efforts and continued investment in research will be crucial in translating its potential into real-world therapeutic applications. The future of this compound is bright, and its impact on medicine is likely to be profound.

In summary, the compound 4-((2,6-dichloropyridin-4-yl)methyl)morpholine represents a significant milestone in the quest for effective and innovative therapeutic agents. Its unique properties and diverse applications make it a valuable asset in the field of medicinal chemistry. As research continues to unfold, the compound's role in shaping the future of medicine is expected to grow, offering new possibilities for the treatment of various health conditions.

For those interested in the latest advancements and potential applications of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine, engaging with the scientific community and following ongoing research will be essential. The compound's journey is just beginning, and its impact on healthcare is poised to be transformative in the years to come.

Ultimately, the exploration of 4-((2,6-dichloropyridin-4-yl)methyl)morpholine underscores the importance of innovation and collaboration in the pursuit of medical breakthroughs. Its potential to address a wide range of health challenges highlights the significance of continued research and investment in the field of medicinal chemistry. As we move forward, the compound's role in shaping the future of medicine is likely to become even more prominent, offering new hope for patients and healthcare providers alike.